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Compound of Interest

Compound Name: Violuric acid

Cat. No.: B046308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of

violuric acid monohydrate. The information is compiled and presented to be a valuable

resource for researchers, scientists, and professionals involved in drug development and

related fields. This document includes summarized quantitative data, detailed experimental

protocols, and visualizations to facilitate a comprehensive understanding of this compound.

General Properties
Violuric acid monohydrate, a derivative of barbituric acid, is an organic compound that

presents as a white to faint beige or off-white yellow crystalline powder.[1][2][3] It is odorless

and has attracted significant attention due to the formation of intensely colored salts with

various metal cations, a property that has led to its use as an analytical reagent.[1]

Quantitative Physical and Chemical Data
The key physical and chemical properties of violuric acid monohydrate are summarized in the

tables below for easy reference and comparison.

Table 1: General and Chemical Properties
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Property Value Reference(s)

Chemical Formula C₄H₅N₃O₅ [4][5]

Molar Mass 175.10 g/mol [2][5]

CAS Number 26351-19-9 [1][4][5]

IUPAC Name
5-(hydroxyimino)-1,3-

diazinane-2,4,6-trione hydrate
[5]

Synonyms

Alloxan-5-oxime monohydrate,

5-Isonitrosobarbituric acid

monohydrate

[3][4]

Acidity (pKa) 4.7 [2]

Table 2: Physical Properties

Property Value Reference(s)

Appearance
White to faint beige or off-white

yellow crystalline powder
[1][2][3]

Melting Point 240-250 °C (decomposes) [1][3]

Solubility in Water 0.704 g/100 ml (20 °C) [2]

Solubility in other solvents
Soluble in methanol and other

alcohols
[1][2]

Crystallographic Data
Violuric acid monohydrate has been the subject of crystallographic studies, which have

elucidated its molecular and crystal structure. At least two polymorphs have been identified.

The crystal system is typically reported as orthorhombic or monoclinic depending on the

polymorph. The molecule is noted to be entirely planar, with extensive hydrogen bonding

involving the water molecule.[5]

Table 3: Crystallographic Data for a Polymorph of Violuric Acid Monohydrate
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Parameter Value Reference

Crystal System Monoclinic [5]

Space Group P 1 21/n 1 [5]

a 7.862 Å [5]

b 8.869 Å [5]

c 9.479 Å [5]

α 90.00° [5]

β 100.25° [5]

γ 90.00° [5]

Z 4 [5]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the

characterization of violuric acid monohydrate.

Synthesis of Violuric Acid Monohydrate
This protocol describes the synthesis of violuric acid from barbituric acid.
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Reactants

Step 1: Formation of Sodium Violurate Step 2: Acidification and Precipitation Step 3: Purification

Barbituric Acid

Dissolve Barbituric Acid
in hot water

Sodium Nitrite

Add Sodium Nitrite solutionWater Stir Formation of purple
Sodium Violurate solution Add Hydrochloric Acid Cool in ice bath Precipitation of

Violuric Acid Monohydrate Filter the precipitate Wash with cold water Dry the crystals Violuric Acid Monohydrate
(off-white solid)

Click to download full resolution via product page

Caption: Synthesis workflow for violuric acid monohydrate.

Protocol:

Preparation of Reactants:

Dissolve a specific molar amount of barbituric acid in hot deionized water with stirring until

fully dissolved.

Separately, prepare an aqueous solution of sodium nitrite.

Formation of Sodium Violurate:

To the hot solution of barbituric acid, add the sodium nitrite solution dropwise. The solution

will typically turn a deep purple, indicating the formation of sodium violurate.

Acidification:

Cool the reaction mixture and then acidify by slowly adding concentrated hydrochloric

acid. The color of the solution will change from purple to yellow-red.

Precipitation and Isolation:
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Cool the acidified solution in an ice bath to induce the precipitation of violuric acid
monohydrate.

Collect the resulting off-white to yellowish precipitate by filtration.

Purification:

Wash the collected solid with a small amount of ice-cold deionized water to remove

impurities.

Dry the purified violuric acid monohydrate crystals.

Single-Crystal X-ray Diffraction
This protocol outlines the general steps for determining the crystal structure of violuric acid
monohydrate.

Protocol:

Crystal Growth:

Dissolve purified violuric acid monohydrate in a minimal amount of hot distilled water.

Allow the solution to cool slowly at room temperature. Large, colorless, octahedral crystals

suitable for X-ray diffraction should form.

Data Collection:

Mount a suitable single crystal on a goniometer head.

Collect diffraction data at a controlled temperature (e.g., 150 K to reduce thermal motion)

using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation).

Structure Solution and Refinement:

Process the collected diffraction data to determine the unit cell parameters and space

group.

Solve the crystal structure using direct methods or Patterson methods.
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Refine the structural model against the experimental data to obtain final atomic

coordinates, bond lengths, and angles.

Spectroscopic Analysis
Protocol:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of violuric acid
monohydrate with dry potassium bromide powder and pressing it into a transparent disk.

Data Acquisition: Record the FT-IR spectrum in the range of 4000-400 cm⁻¹ using an FT-IR

spectrometer.

Protocol:

Sample Preparation: Prepare a dilute aqueous solution of violuric acid monohydrate of a

known concentration (e.g., 0.0001 g/mL).

Data Acquisition: Record the UV-Vis absorption spectrum from 200 to 700 nm using a UV-Vis

spectrophotometer, with a suitable solvent as a blank.

Thermal Analysis (TGA/DSC)
This protocol describes the simultaneous thermogravimetric analysis (TGA) and differential

scanning calorimetry (DSC) of violuric acid monohydrate.
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Sample Preparation

Instrument Setup Data Analysis

Violuric Acid Monohydrate Weigh a small amount
(e.g., 5-10 mg)

Place in a suitable crucible
(e.g., alumina)

Simultaneous Thermal Analyzer
(TGA/DSC)

TGA Curve:
Mass change vs. Temperature

DSC Curve:
Heat flow vs. Temperature

Set atmosphere
(e.g., Nitrogen)

Set heating rate
(e.g., 10 °C/min)

Set temperature range
(e.g., ambient to 300 °C)

Identify dehydration step
(mass loss in TGA, endotherm in DSC)

Identify decomposition
(mass loss in TGA, exotherm/endotherm in DSC)

Click to download full resolution via product page

Caption: Workflow for thermal analysis of violuric acid monohydrate.

Protocol:

Sample Preparation: Accurately weigh a small amount of violuric acid monohydrate

(typically 5-10 mg) into a suitable crucible (e.g., alumina).

Instrument Setup: Place the sample in a simultaneous TGA/DSC instrument.

Experimental Conditions:

Atmosphere: Use an inert atmosphere, such as nitrogen, with a constant flow rate.

Heating Rate: A typical heating rate is 10 °C/min.

Temperature Range: Heat the sample from ambient temperature to a temperature above

its decomposition point (e.g., 300 °C).
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Data Analysis:

Analyze the TGA curve for mass loss events, corresponding to dehydration and

decomposition.

Analyze the DSC curve for endothermic or exothermic peaks associated with phase

transitions, dehydration, and decomposition.

Tautomerism
In solution, violuric acid exists in tautomeric equilibrium between the isonitroso- and nitroso-

forms. This property is significant for its reactivity and complex formation.[2]

Caption: Tautomeric equilibrium of violuric acid in water.

Note: The placeholder images in the DOT script above should be replaced with actual chemical

structure diagrams of the isonitroso- and nitroso- forms for a complete representation.

Applications in Research and Development
Violuric acid monohydrate is primarily used as an analytical reagent for the

spectrophotometric detection of various cations, including cobalt, copper, and iron.[1] Its ability

to form distinctly colored complexes with metal ions makes it a valuable tool in analytical

chemistry.[1] It also serves as a redox mediator and has applications in the study of laccase

activity.[1] Furthermore, it is used as a pharmaceutical intermediate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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